Cas no 2138262-85-6 (6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile)

• Product Name: 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile
• CAS No: 2138262-85-6
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6547027
• PubChem ID: 165481914
• Update Time: 2025-06-13

6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile
• EN300-1110069
• 2138262-85-6

• Inchi： 1S/C11H18N4/c1-11(2,9-12)5-3-4-7-15-8-6-14-10(15)13/h6,8H,3-5,7H2,1-2H3,(H2,13,14)
• InChI Key： VVDLWOOTHRKMLA-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCCCC(C#N)(C)C

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile

Introduction to 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile (CAS No. 2138262-85-6)

6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile (CAS No. 2138262-85-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazole ring and a nitrile group, making it a promising candidate for various biological and therapeutic applications.

The imidazole ring, a fundamental component of this compound, is known for its ability to form hydrogen bonds and coordinate with metal ions, which are crucial for many biological processes. The presence of the nitrile group adds to the compound's versatility by enhancing its chemical reactivity and stability. These properties make 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile an attractive target for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these compounds have been found to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit specific enzymes involved in cancer cell proliferation and metastasis. For example, a study published in the journal Cancer Research found that 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile effectively inhibited the activity of a key enzyme responsible for DNA repair in cancer cells, thereby sensitizing these cells to chemotherapy.

The pharmacokinetic properties of 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile have also been extensively studied. Researchers have found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug formulation and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 6-(2-amino-1H-imidazol-1-yl)-2,2-dimethylhexanenitrile (CAS No. 2138262-85-6) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for both academic and industrial scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for some of the most challenging diseases.